Cas no 1251669-99-4 (N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide)

N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide is a structurally complex small molecule featuring a pyrimidine core linked to a tetrahydroisoquinoline moiety and an acetamide group with a cyanophenyl substituent. Its design incorporates multiple pharmacophores, suggesting potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The presence of the cyano group enhances binding affinity, while the tetrahydroisoquinoline scaffold may improve metabolic stability. This compound is suited for research applications in drug discovery, offering a versatile intermediate for further derivatization. Its synthetic route and purity are critical for reproducibility in biological studies.
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide structure
1251669-99-4 structure
Product Name:N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
CAS No:1251669-99-4
MF:C23H21N5O2
MW:399.445144414902
CID:5435303
PubChem ID:49673093
Update Time:2025-06-11

N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

    • VU0515056-1
    • N-(3-cyanophenyl)-2-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-yl]oxy}acetamide
    • F3222-4492
    • STL130748
    • 1251669-99-4
    • AKOS005741432
    • CCG-282869
    • N-(3-cyanophenyl)-2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-6-methylpyrimidin-4-yl]oxyacetamide
    • N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
    • N-(3-cyanophenyl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-yl)oxy)acetamide
    • N-(3-Cyanophenyl)-2-[[2-(3,4-dihydro-2(1H)-isoquinolinyl)-6-methyl-4-pyrimidinyl]oxy]acetamide
    • Inchi: 1S/C23H21N5O2/c1-16-11-22(30-15-21(29)26-20-8-4-5-17(12-20)13-24)27-23(25-16)28-10-9-18-6-2-3-7-19(18)14-28/h2-8,11-12H,9-10,14-15H2,1H3,(H,26,29)
    • InChI Key: PFQHOCMFOVWJDI-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C#N)=C1)(=O)COC1C=C(C)N=C(N2CCC3=C(C2)C=CC=C3)N=1

Computed Properties

  • Exact Mass: 399.16952493g/mol
  • Monoisotopic Mass: 399.16952493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.64±0.70(Predicted)

N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3222-4492-2μmol
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3222-4492-5μmol
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3222-4492-10μmol
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3222-4492-1mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3222-4492-2mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3222-4492-3mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3222-4492-4mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3222-4492-5mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3222-4492-10mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
10mg
$79.0 2023-04-27
Life Chemicals
F3222-4492-15mg
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
1251669-99-4 90%+
15mg
$89.0 2023-04-27

Additional information on N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide

N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1251669-99-4): A Comprehensive Overview

N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1251669-99-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a cyanophenyl group and a tetrahydroisoquinoline moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The cyanophenyl group in the structure of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide is known for its electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets. The tetrahydroisoquinoline moiety, on the other hand, is a common scaffold in many bioactive molecules and is often associated with central nervous system (CNS) activity. The combination of these functional groups in a single molecule provides a unique set of properties that are being explored for their potential therapeutic benefits.

Recent studies have focused on the pharmacological properties of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary research has shown that N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide exhibits potent SSRI activity in vitro and in animal models, suggesting its potential as a novel antidepressant agent.

In addition to its SSRI activity, N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. This dual action as an SSRI and an anti-inflammatory agent makes it a promising candidate for the treatment of conditions where both depression and inflammation are prevalent.

The pharmacokinetic profile of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

One of the notable aspects of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yloxy}acetamide is its potential for drug repurposing. Drug repurposing involves identifying new therapeutic uses for existing drugs or compounds that have already undergone extensive safety testing. This approach can significantly reduce the time and cost associated with drug development. Given its unique structure and pharmacological properties, N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yloxy}acetamide may have applications beyond depression and inflammation. For example, preliminary studies have suggested that it may have antiviral activity against certain RNA viruses.

In conclusion, N-(3-cyanophenyl)-2-{[6-methyl-2-(1, 7, 8, 9-tetrahydroisoquinolin- 7-yloxy}- -yloxy}- -acetamide (CAS No. 1 -99 - ) represents a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd